Cas no 6104-56-9 (1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3))

• Product Name: 1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3)
• CAS No: 6104-56-9
• MF: C₄₁H₂₈N₇Na₃O₁₂S₃
• MW: 975.865037918091
• CID: 507005
• Update Time: 2026-04-29

1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid,7-[2-[4-[[4-[2-[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulfo-2-naphthalenyl]diazenyl]benzoyl]amino]-2-methylphenyl]diazenyl]-,sodium salt (1:3)
• C.I. Direct Orange 74, trisodium salt
• trisodium 7-[[4-[[4-[[6-[(4-aminobenzoyl)amino]-1-hydroxy-3-sulphonato-2-naphthyl]azo]benzoyl]amino]-o-tolyl]azo]naphthalene-1,3-disulphonate
• 7-[[4-[[4-[[6-[(4-Aminobenzoyl)amino]-1-hydroxy-3-sodiosulfo-2-naphthalenyl]azo]benzoyl]amino]-2-methylphenyl]azo]naphthalene-1,3-disulfonic acid disodium salt
• C.I.28255
• C.I.Direct Orange 74
• Diazo Orange 2R
• Phenazo Orange RR
• Pontamine Diazo Orange 2R

Computed Properties

• Exact Mass: 975.06544

Experimental Properties

• PSA: 325.49
• LogP: 12.63430